Cas no 61812-46-2 (1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-, (1E)-)

1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-, (1E)- structure
61812-46-2 structure
Product Name:1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-, (1E)-
CAS No:61812-46-2
MF:C22H13NO6S
MW:419.406724691391
CID:519550
Update Time:2026-04-29

1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-, (1E)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-, (1E)-
    • 1H-Indene-3-acetic acid,5-fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-, (E)-
    • 1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-, (E)-(?à)-
    • trans-Sulindac

Computed Properties

  • Exact Mass: 356.08831
  • Monoisotopic Mass: 356.088243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 616
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 73.6

Experimental Properties

  • PSA: 54.37
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